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Compound of Interest

Compound Name: Angelic Anhydride

Cat. No.: B592597 Get Quote

Essential Safety and Handling Guide for Angelic
Anhydride
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Angelic Anhydride (CAS: 94487-74-8), also known as (Z)-2-Methylbut-2-enoic anhydride.

Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk

to personnel.

Quantitative Data Summary
The following table summarizes key quantitative data for Angelic Anhydride, providing a quick

reference for its physical and chemical properties.

Property Value

Molecular Formula C₁₀H₁₄O₃[1]

Molecular Weight 182.22 g/mol [1]

Boiling Point 108 °C at 13 mmHg[2][3]

Density 1.02 g/cm³[3]

Refractive Index 1.4720-1.4750
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Hazard Identification and Personal Protective
Equipment (PPE)
Angelic Anhydride is a corrosive substance that poses significant health risks upon exposure.

Understanding these hazards is paramount for safe handling.

GHS Hazard Classifications:

H290: May be corrosive to metals.

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.

Mandatory Personal Protective Equipment (PPE):

A comprehensive PPE strategy is required to mitigate the risks associated with Angelic
Anhydride.

PPE Category Specification

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Eye & Face Protection Safety goggles and a face shield.

Skin & Body Protection
Chemical-resistant lab coat, long pants, and

closed-toe shoes.

Respiratory Protection
Use in a well-ventilated area or with a fume

hood.

Operational Plan: Safe Handling Protocol
The following step-by-step protocol outlines the safe handling of Angelic Anhydride from

receipt to disposal.

3.1. Pre-Handling Checks:
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Verify Chemical Identity: Confirm the container is correctly labeled as Angelic Anhydride.

Inspect Container: Check for any signs of damage or leaks.

Review Safety Data Sheet (SDS): Ensure all personnel involved are familiar with the SDS.

Prepare Workspace: Work should be conducted in a designated area, preferably within a

chemical fume hood. Ensure an eyewash station and safety shower are readily accessible.

Assemble PPE: Don all required personal protective equipment as specified in the table

above.

3.2. Handling Procedure:

Grounding: If transferring large quantities, ensure containers are properly grounded to

prevent static discharge.

Dispensing: Use only compatible, clean, and dry utensils (e.g., glass or PTFE) for

transferring the liquid.

Avoid Inhalation: Keep the container sealed when not in use and handle in a well-ventilated

area to minimize vapor inhalation.

Prevent Contact: Avoid all direct contact with skin and eyes.

3.3. Post-Handling:

Secure Container: Tightly seal the Angelic Anhydride container.

Decontaminate: Clean any contaminated surfaces with an appropriate solvent, followed by

soap and water.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.

Emergency and Disposal Plan
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Immediate and appropriate action is crucial in the event of an emergency.

4.1. Emergency Procedures:

Emergency Scenario Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert, non-combustible

material (e.g., sand, vermiculite). Collect the

material into a suitable, labeled container for

hazardous waste disposal. Ventilate the area

and wash the spill site after material pickup is

complete.

4.2. Disposal Plan:

Waste Collection: All waste materials, including unused Angelic Anhydride, contaminated

absorbents, and disposable PPE, must be collected in a designated, labeled, and sealed

hazardous waste container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.
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Disposal: Dispose of the hazardous waste through a licensed chemical waste disposal

service, in accordance with all local, state, and federal regulations. Do not dispose of down

the drain.

Safe Handling Workflow Diagram
The following diagram illustrates the logical flow of the safe handling protocol for Angelic
Anhydride.
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Safe Handling Workflow for Angelic Anhydride
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Caption: Workflow for the safe handling of Angelic Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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